Cas no 70437-14-8 (2-Propyn-1-ol, 3-(3-isoquinolinyl)-)

2-Propyn-1-ol, 3-(3-isoquinolinyl)- structure
70437-14-8 structure
Product Name:2-Propyn-1-ol, 3-(3-isoquinolinyl)-
CAS No:70437-14-8
MF:C12H9NO
MW:183.205962896347
CID:547233
PubChem ID:13161786
Update Time:2025-04-19

2-Propyn-1-ol, 3-(3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(3-isoquinolinyl)-
    • 3-isoquinolin-3-ylprop-2-yn-1-ol
    • 70437-14-8
    • DTXSID10523558
    • 3-(Isoquinolin-3-yl)prop-2-yn-1-ol
    • Inchi: 1S/C12H9NO/c14-7-3-6-12-8-10-4-1-2-5-11(10)9-13-12/h1-2,4-5,8-9,14H,7H2
    • InChI Key: ZTFOSSQBANORDC-UHFFFAOYSA-N
    • SMILES: OCC#CC1=CC2C=CC=CC=2C=N1

Computed Properties

  • Exact Mass: 183.06847
  • Monoisotopic Mass: 183.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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